N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide
• InChI: InChI=1S/C20H23NO3/c1-14(22)15-6-5-7-17(12-15)21-19(23)13-24-18-10-8-16(9-11-18)20(2,3)4/h5-12H,13H2,1-4H3,(H,21,23)
• InChI Key: XLGZTDYBZNRRPS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol
• CAS No.: 301689-90-7

Description

N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide is a useful research compound. Its molecular formula is C20H23NO3 and its molecular weight is 325.408. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

Chemoselective acetylation of amino groups, utilizing catalysts like Novozym 435, has been studied for its role in the synthesis of intermediates for antimalarial drugs. This process, exemplified by the acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, underlines the importance of such chemical reactions in developing pharmaceutical agents (Magadum & Yadav, 2018).

Synthesis of Complex Acetamides for Anticancer Research

Research into 2-(substituted phenoxy) acetamide derivatives has unveiled potential anticancer, anti-inflammatory, and analgesic activities. One study highlighted the synthesis of a series of these compounds, revealing that certain derivatives exhibit significant biological activities, making them candidates for further therapeutic development (Rani, Pal, Hegde, & Hashim, 2014).

Enhancing Drug Formulations with Acetamide Derivatives

The development of novel acetamide derivatives has also been explored for their potential in improving anticancer, anti-inflammatory, analgesic, and antipyretic treatments. The synthesis of such compounds, including N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide derivatives, suggests their utility in creating more effective drug formulations (Rani, Pal, Hegde, & Hashim, 2016).

Applications in Environmental and Material Sciences

Beyond pharmaceuticals, research into compounds similar to N-(3-acetylphenyl)-2-(4-tert-butylphenoxy)acetamide extends to environmental science and materials engineering. For instance, the determination of endocrine disruptors in human tissues employs advanced chemical analysis techniques, reflecting the broad utility of these compounds in scientific research (Pastor-Belda et al., 2020).

Optoelectronic and Nonlinear Optical Properties

Investigations into the optoelectronic and nonlinear optical behaviors of functionalized acene derivatives, including those with acetamide groups, underscore the relevance of such compounds in developing new materials for electronic and photonic applications (Zhai et al., 2018).